Cas no 117823-99-1 (2-Butenoic acid,2-methyl-,(3aR,4R,5R,7R,7aS,8aR,8bS,8cS)-2,3,3a,4,5,7,7a,8a,8b,8c-decahydro-4,7-dihydroxy-6,8a-dimethyl-3-methylene-2-oxooxireno[2,3]azuleno[4,5-b]furan-5-ylester, (2Z)-)

2-Butenoic acid,2-methyl-,(3aR,4R,5R,7R,7aS,8aR,8bS,8cS)-2,3,3a,4,5,7,7a,8a,8b,8c-decahydro-4,7-dihydroxy-6,8a-dimethyl-3-methylene-2-oxooxireno[2,3]azuleno[4,5-b]furan-5-ylester, (2Z)- structure
117823-99-1 structure
Product Name:2-Butenoic acid,2-methyl-,(3aR,4R,5R,7R,7aS,8aR,8bS,8cS)-2,3,3a,4,5,7,7a,8a,8b,8c-decahydro-4,7-dihydroxy-6,8a-dimethyl-3-methylene-2-oxooxireno[2,3]azuleno[4,5-b]furan-5-ylester, (2Z)-
CAS No:117823-99-1
MF:C20H24O7
MW:376.400366783142
CID:214287
Update Time:2024-03-01

2-Butenoic acid,2-methyl-,(3aR,4R,5R,7R,7aS,8aR,8bS,8cS)-2,3,3a,4,5,7,7a,8a,8b,8c-decahydro-4,7-dihydroxy-6,8a-dimethyl-3-methylene-2-oxooxireno[2,3]azuleno[4,5-b]furan-5-ylester, (2Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,2-methyl-,(3aR,4R,5R,7R,7aS,8aR,8bS,8cS)-2,3,3a,4,5,7,7a,8a,8b,8c-decahydro-4,7-dihydroxy-6,8a-dimethyl-3-methylene-2-oxooxireno[2,3]azuleno[4,5-b]furan-5-ylester, (2Z)-
    • 2-Butenoic acid,2-methyl-,(3aR,4R,5R,7R,7aS,8aR,8bS,8cS)-2,3,3a,4,5,7,7a,8a,8b,8c-decahydro-4,7-dihydroxy-6,8a-dimethyl-3-met
    • 2-Butenoicacid, 2-methyl-,2,3,3a,4,5,7,7a,8a,8b,8c-decahydro-4,7-dihydroxy-6,8a-dimethyl-3-methylene-2-oxooxireno[2,3]azuleno[4,5-b]furan-5-ylester, [3aR-[3aa,4a,5b(Z),7a,7aa,8aa,8ba,8cb]]-
    • Bacchariolide A
    • Oxireno[2,3]azuleno[4,5-b]furan, 2-butenoic acid deriv.
    • 2-Butenoic acid, 2-methyl-, (3aR,4R,5R,7R,7aS,8aR,8bS,8cS)-2,3,3a,4,5,7,7a,8a,8b,8c-decahydro-4,7-dihydroxy-6,8a-dimethyl-3-methylene-2-oxooxireno[2,3]azuleno[4,5-b]furan-5-yl ester, (2Z)-
    • Inchi: 1S/C20H24O7/c1-6-7(2)18(23)25-15-8(3)10-12(20(5)17(27-20)14(10)22)16-11(13(15)21)9(4)19(24)26-16/h6,11-17,21-22H,4H2,1-3,5H3/b7-6-/t11-,12+,13-,14-,15-,16+,17+,20-/m1/s1
    • InChI Key: UIXYMAJVRZFHBB-BNXDUPIJSA-N
    • SMILES: C(O[C@@H]1C(C)=C2[C@@]([H])([C@]3([H])[C@@]([H])([C@H]1O)C(=C)C(=O)O3)[C@@]1(C)O[C@@]1([H])[C@@H]2O)(=O)/C(/C)=C\C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • XLogP3: -0.233
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd